N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-thiophen-2-ylpyrazol-3-yl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C21H18FN5O2S/c1-12-13(2)23-21(25-20(12)29)27-18(11-16(26-27)17-4-3-9-30-17)24-19(28)10-14-5-7-15(22)8-6-14/h3-9,11H,10H2,1-2H3,(H,24,28)(H,23,25,29)
• InChI Key: VGPUJYVZJJRZJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3=CC=CS3)NC(=O)CC4=CC=C(C=C4)F)C
• Molecular Formula: C21H18FN5O2S
• Molecular Weight: 423.5 g/mol
• CAS No.: 1170948-67-0

Description

N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-2-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C21H18FN5O2S and its molecular weight is 423.47. The purity is usually 95%.
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Scientific Research Applications

Analogs and Derivatives in Medicinal Chemistry

Chemical analogs of the specified compound, especially those containing pyrazole, pyrimidine, and fluorophenyl moieties, are synthesized for their potential biological activities. These compounds, including pyrazolopyrimidinones and pyrazolopyrimidines, are explored for their anti-inflammatory, antibacterial, and antitumor activities. For instance, derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide have shown significant anti-inflammatory activity in scientific studies K. Sunder & Jayapal Maleraju, 2013.

Radiochemistry and Imaging

Some fluorinated ligands, closely related to the core structure of the compound , are developed for imaging purposes, such as in Positron Emission Tomography (PET). These fluorinated derivatives serve as selective radioligands for various protein targets, aiding in the diagnosis and study of diseases F. Dollé et al., 2008.

Neuroinflammation and Neurodegenerative Diseases

Derivatives with similar structural features are synthesized and evaluated for their binding potential to proteins implicated in neuroinflammatory processes, such as the translocator protein 18 kDa (TSPO). These compounds are used to understand the role of TSPO in neurodegenerative diseases and as potential therapeutic or diagnostic agents Annelaure Damont et al., 2015.

Antimicrobial and Antitumor Applications

Compounds bearing the pyrazole and acetamide functionalities are researched for their antimicrobial and antitumor properties. The synthesis of novel heterocycles incorporating these moieties and their subsequent biological evaluation highlight the potential of these compounds in developing new therapeutic agents S. Bondock et al., 2008.